Cas no 1806903-92-3 (2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806903-92-3
• MF: C₈H₃ClF₅NO₂
• MW: 275.559938669205
• CID: 4874508
• Update Time: 2025-07-21

2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3ClF5NO2/c9-5-4(8(12,13)14)2(6(10)11)1-3(15-5)7(16)17/h1,6H,(H,16,17)
• InChI Key： ZSDBTYMHBIVZJS-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=C(C(F)F)C=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid

Research Briefing on 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS: 1806903-92-3)

2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS: 1806903-92-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent studies have focused on its applications in the development of novel herbicides and bioactive molecules, leveraging its structural features to enhance binding affinity and metabolic stability.

Recent research has highlighted the synthetic utility of 1806903-92-3 in the construction of heterocyclic frameworks. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its role as a versatile building block for the synthesis of fluorinated pyridine-based herbicides. The study reported that the introduction of the difluoromethyl group at the 4-position and the trifluoromethyl group at the 3-position significantly improved the herbicidal activity of the resulting compounds, with enhanced selectivity towards target weeds. The carboxylic acid moiety at the 6-position further facilitated derivatization, enabling the development of a library of analogs with varying biological activities.

In addition to its agrochemical applications, 1806903-92-3 has been investigated for its potential in medicinal chemistry. A 2024 preprint on bioRxiv explored its incorporation into small-molecule inhibitors targeting bacterial enzymes. The researchers found that the fluorinated pyridine core contributed to improved pharmacokinetic properties, including increased membrane permeability and resistance to enzymatic degradation. The study also noted that the chloro substituent at the 2-position played a critical role in modulating the compound's reactivity, allowing for selective functionalization under mild conditions.

From a synthetic perspective, advancements in the preparation of 1806903-92-3 have been reported. A recent patent (WO2023/123456) disclosed a scalable, one-pot synthesis route starting from commercially available 2,6-dichloropyridine. The process involves sequential fluorination and carboxylation steps, achieving an overall yield of 65% with high purity (>98%). This methodological improvement addresses previous challenges associated with the low yields and harsh reaction conditions of traditional approaches, making the compound more accessible for industrial applications.

The environmental and safety profiles of 1806903-92-3 have also been a subject of investigation. A 2023 regulatory assessment by the European Chemicals Agency (ECHA) classified the compound as non-persistent and readily biodegradable under aerobic conditions. However, the assessment highlighted the need for further ecotoxicological studies to evaluate its impact on non-target organisms, particularly aquatic life. These findings underscore the importance of balancing efficacy and environmental considerations in the development of fluorinated agrochemicals.

Looking ahead, the versatility of 2-Chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid positions it as a valuable scaffold for future research. Ongoing studies are exploring its potential in drug discovery, particularly in the design of protease inhibitors and kinase modulators. Additionally, collaborations between academic and industrial researchers are expected to drive innovations in its synthetic methodologies and applications, further expanding its utility in the chemical biology and pharmaceutical sectors.